Methylhexahydrophthalic anhydride

Description

Methylhexahydrophthalic anhydride (MHHPA) is a cyclic dicarboxylic anhydride used as a hardener for hot-cured epoxy resins in the electric and electronics industries . It can also serve as a raw material in the production of polyurethane/polyester resins, adhesives, LEDs, outdoor high voltage castings and composites, automotive clear coats, insecticides, plasticizers, and antirust agents . MHHPA's cycloaliphatic structure, lacking aromatic bonds, metals, or contaminants, provides resistance to UV radiation and atmospheric agents . This makes it suitable for applications such as high-performance LEDs and automotive clear coats, and it also exhibits good mechanical and electrical properties, along with excellent color retention .

MHHPA is produced through catalytic hydrogenation of methyl tetrahydrophthalic anhydride . It must be stored away from open flames and protected from moisture, as it can easily crystallize upon contact with air humidity . If crystallization occurs, its properties should be checked before reuse . The description MHHPA also covers chemicals such as hexahydro-3-methylphthalic anhydride (3-MHHPA) . These chemicals and their hazardous properties are expected to be driven by the acid anhydride functional group .

A similar compound is 4-Methylhexahydrophthalic anhydride, which has the molecular formula $C_9H_{12}O_3$ and a molecular weight of 168.19 g/mol . Other structurally-relevant cyclic acid anhydrides include hexahydrophthalic anhydride (HHPA) . MHHPA is also identified by several synonyms, including MeHHPA; hexahydromethylphthalic anhydride; 3a-Methylhexahydroisobenzofuran-1,3-dione; ECA 300 D; and others . It has a role as an allergen and a curing agent .

• CAS No.: 25550-51-0
• Product Name: Methylhexahydrophthalic anhydride
• Molecular Formula: C9H12O3; CH3C6H9(CO)2O; C9H12O3
• Molecular Weight: 168.19 g/mol
• IUPAC Name: 7a-methyl-4,5,6,7-tetrahydro-3aH-2-benzofuran-1,3-dione
• Standard InChI: InChI=1S/C9H12O3/c1-9-5-3-2-4-6(9)7(10)12-8(9)11/h6H,2-5H2,1H3
• Standard InChIKey: VYKXQOYUCMREIS-UHFFFAOYSA-N
• SMILES: CC12CCCCC1C(=O)OC2=O
• Canonical SMILES: CC12CCCCC1C(=O)OC2=O
• Synonyms: methyl hexahydrophthalic anhydride (MHHPA);hexahydromethylphthalic anhydride;methyl-1,2-cyclohexanedicarboxylic anhydride mixture of isomers;1,3-Isobenzofurandione, hexahydromethyl-;1. Methyl Hexahydrophthalic Anhydride (MHHPA);METHYLAEXAHYDROPHTHALI
• Reference: 1: Jeppsson MC, Lindh CH, Kristiansson MH, Nielsen J, Jönsson BA. Methylhexahydrophthalic anhydride adducted albumin tryptic peptides in nasal lavage fluid. Inhal Toxicol. 2009 Oct;21(12):1013-20. doi: 10.1080/08958370802715997. PubMed PMID: 19772480. 2: Pfäffli P, Hämeilä M, Riala R, Tornaeus J, Wirmoila R. Exposure to methylhexahydrophthalic anhydride (MHHPA) in two workplaces of the electric industry. J Environ Monit. 2004 Apr;6(4):295-9. Epub 2004 Mar 1. PubMed PMID: 15054537. 3: Yokota K, Johyama Y, Miyaue H, Matsumoto N, Yamaguchi K. Occupational contact urticaria caused by airborne methylhexahydrophthalic anhydride. Ind Health. 2001 Oct;39(4):347-52. PubMed PMID: 11758999. 4: Rosqvist S, Johannesson G, Lindh CH, Jönsson BA. Quantification of protein adducts of hexahydrophthalic anhydride and methylhexahydrophthalic anhydride in human plasma. J Environ Monit. 2000 Apr;2(2):155-60. PubMed PMID: 11253036. 5: Kanerva L, Alanko K, Jolanki R, Estlander T. Airborne allergic contact urticaria from methylhexahydrophthalic anhydride and hexahydrophthalic anhydride. Contact Dermatitis. 1999 Dec;41(6):339-41. PubMed PMID: 10617215. 6: Lindh CH, Jönsson BA. Human hemoglobin adducts following exposure to hexahydrophthalic anhydride and methylhexahydrophthalic anhydride. Toxicol Appl Pharmacol. 1998 Dec;153(2):152-60. PubMed PMID: 9878586. 7: Lindh CH, Jönsson BA. Quantification method of human hemoglobin adducts from hexahydrophthalic anhydride and methylhexahydrophthalic anhydride. J Chromatogr B Biomed Sci Appl. 1998 Jun 12;710(1-2):81-90. PubMed PMID: 9686874.
• PubChem Compound: 3016472
• Last Modified: Sep 13 2023